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Compound of Interest

Compound Name: Clamikalant sodium

Cat. No.: B10752440 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of

Clamikalant sodium, a selective ATP-sensitive potassium (KATP) channel blocker. Adherence

to these guidelines is critical for ensuring personnel safety and maintaining a secure laboratory

environment.

Essential Safety and Personal Protective Equipment
(PPE)
Given the lack of a specific Safety Data Sheet (SDS) for Clamikalant sodium, a cautious

approach based on handling similarly structured powdered chemical compounds is

recommended. The following PPE is mandatory when working with Clamikalant sodium to

minimize exposure via inhalation, ingestion, or skin contact.

Recommended Personal Protective Equipment:
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Situation Required PPE Rationale

General Laboratory Use

Safety goggles with side

shields, nitrile gloves, and a

standard lab coat.

To prevent accidental eye and

skin contact with the chemical

powder.

Weighing and Solution

Preparation

In addition to general PPE, a

full-face respirator with

appropriate particulate filters

should be used within a

certified chemical fume hood.

To avoid inhalation of fine dust

particles that may become

airborne.

Risk of Splashing
A face shield worn over safety

goggles.

To provide comprehensive

protection for the face from

potential splashes during

solution handling.

Handling Large Quantities or in

Case of Spill

Chemical-resistant full-body

suit or apron.

To protect the body from

widespread contamination in

the event of a significant spill.

Always wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.

Operational Plan for Safe Handling and Storage
A systematic workflow is crucial for minimizing risks associated with Clamikalant sodium from

its arrival in the laboratory to its final disposal.

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage. Ensure the

label is intact and legible. Clamikalant sodium powder should be stored at -20°C for long-term

stability (up to 2 years). If prepared in a solvent such as DMSO, it should be stored at -80°C for

up to 6 months or at 4°C for up to 2 weeks.[1][2] The storage area should be a dry, well-

ventilated location, away from incompatible materials such as strong oxidizing agents and

acids.[3]
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Preparation and Use:

All handling of solid Clamikalant sodium should be conducted in a certified chemical fume

hood to control airborne particles.[3]

Avoid the formation of dust.[3]

Use non-sparking tools when handling the powder.

Do not eat, drink, or smoke in areas where Clamikalant sodium is handled.

Emergency Procedures and Disposal Plan
Spill Response:

Small Spills: In the event of a small spill, evacuate the immediate area. Wearing the

appropriate PPE, gently cover the spill with an absorbent material, such as vermiculite or

sand.[3] Avoid raising dust. Collect the material into a sealed container for hazardous waste

disposal.

Large Spills: For large spills, evacuate the laboratory and notify the appropriate

environmental health and safety (EHS) personnel immediately.[3]

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3]

Disposal Plan:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b10752440?utm_src=pdf-body
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://www.benchchem.com/product/b10752440?utm_src=pdf-body
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste materials contaminated with Clamikalant sodium, including unused compound,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical

waste.

Collection: Collect all Clamikalant sodium waste in a designated, clearly labeled, and

sealed container.

Storage: Store the hazardous waste container in a secure, designated area away from

incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal service in

accordance with all local, state, and federal regulations. Do not dispose of Clamikalant
sodium down the drain or in regular trash.[4]

Quantitative Data
Due to the limited availability of public data for Clamikalant sodium, specific quantitative

toxicity values are not available. However, for context, the acute oral toxicity (LD50) for a

different sodium salt, sodium cyclamate, in rats is reported as 1280 mg/kg.[5] It is crucial to

treat Clamikalant sodium as a compound with unknown toxicity and handle it with the utmost

care.

Chemical Property Value

CAS Number 261717-22-0

Molecular Formula
C19H21N9O2 (Note: Formula may vary based

on source)[1][2]

Molecular Weight 493.96 g/mol [1][2]

Mechanism of Action and Experimental Workflow
Clamikalant sodium is an ATP-sensitive potassium (KATP) channel blocker.[1][2][6] These

channels are found in various tissues, including the heart, and play a crucial role in linking

cellular metabolism to electrical activity.[7] In pathological conditions such as myocardial

ischemia, a decrease in intracellular ATP leads to the opening of KATP channels, which can
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contribute to arrhythmias.[8] By blocking these channels, Clamikalant sodium is investigated

for its potential antiarrhythmic effects.

Below are diagrams illustrating the logical workflow for handling Clamikalant sodium and a

simplified representation of its mechanism of action.
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Caption: Workflow for Safe Handling and Disposal of Clamikalant Sodium.
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Caption: Simplified Mechanism of Action of Clamikalant Sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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